Cas no 135-48-8 (Pentacene)

• Product Name: Pentacene
• CAS No: 135-48-8
• MF: C₂₂H₁₄
• MW: 278.346565723419
• MDL: MFCD00003710
• CID: 36341
• PubChem ID: 87574305
• Update Time: 2025-04-18

Pentacene Chemical and Physical Properties

Names and Identifiers

• Pentacene
• Lin-Dibenzanthracene
• LIN-NAPHTHOANTHRACENE
• BENZO[B]NAPHTHACENE
• 2,3,6,7-DIBENZANTHRACENE
• 2,3,6,7-DIBENZOANTHRACENE
• PENTACENE, SUBLIMED
• PENTACENE, FOR FLUORESCENCE
• Pentacene (purified by sublimation)
• Pentacene(Technical)
• 2,3:6,7-Dibenzanthracene
• 2,7-Dibenzanthracene
• Dibenz[b,i]anthracene
• NSC 90784
• entacene
• NSC-90784
• PENTACENE REFINED
• Pentacene (crude)
• PENT-2-ENEDIOICACID
• Pentacene,98%
• Pentacene 99%
• Benzo(b)naphthacene
• 9FQU5HA0UY
• SLIUAWYAILUBJU-UHFFFAOYSA-N
• Pentacene, 98%
• Pentacene, 99%
• PubChem18663
• NCIOpen2_006282
• Pentacene, analytical standard
• Jsp002149
• BCP04404
• NSC90784
• RW2226
• NS00024390
• 135-48-8
• MFCD00003710
• AMY18706
• P0030
• Pentacene, triple-sublimed grade, >=99.995% trace metals basis
• PENTACENE [MI]
• SY002500
• Pentacene (99.999%, trace metals basis) (purified by sublimation)
• Pentacene, sublimed grade, >=99.9% trace metals basis
• DIBENZ(B,I)ANTHRACENE
• AC-16089
• CHEBI:33148
• UNII-9FQU5HA0UY
• Pentacene, for fluorescence, >95.0%
• EINECS 205-193-7
• A806942
• Pentacene, (purified by sublimation)
• DTXSID7059648
• AS-17298
• P2524
• FT-0631784
• Q424450
• W-108270
• SB66603
• YSWG768
• AKOS015840937
• DB-030239
• linDibenzanthracene
• 2,3:6,7Dibenzanthracene
• linNaphthoanthracene
• 2,3:6,7-Dibenzanthracene; Benzo[b]naphthacene; Dibenz[b,i]anthracene; NSC 90784; lin-Dibenzanthracene; lin-Naphthoanthracene
• DTXCID4034281
• FP62168
• 205-193-7
• NCA91216

• MDL： MFCD00003710
• Inchi： 1S/C22H14/c1-2-6-16-10-20-14-22-12-18-8-4-3-7-17(18)11-21(22)13-19(20)9-15(16)5-1/h1-14H
• InChI Key： SLIUAWYAILUBJU-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC=CC3=CC1=CC1C=C3C=CC=CC3=CC=1C=2
• BRN： 1912418

Computed Properties

• Exact Mass: 278.11000
• Monoisotopic Mass: 278.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.1489 (estimate)
• Melting Point: 372-374 °C (subl.)
• Boiling Point: 524.7℃ at 760 mmHg
• Flash Point: 264.5℃
• Refractive Index: 1.8120 (estimate)
• Solubility: Soluble in organic solvents.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable, but air and light sensitive. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 6.29940
• λmax: 577(Toluene)(lit.)
• Merck: 7107
• Sensitiveness: Air & Light Sensitive
• Solubility: insoluble

Pentacene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-23
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons